Cas no 1261951-51-2 (4-(4-hydroxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-hydroxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261951-51-2
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• MDL: MFCD18312889
• CID: 2765609
• PubChem ID: 23063728
• Update Time: 2025-06-29

4-(4-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)thiophene-2-carboxylic acid
• SCHEMBL6450949
• 1261951-51-2
• 4-(2-Carboxythiophene-4-yl)phenol, 95%
• MFCD18312889
• 4-(2-CARBOXYTHIOPHENE-4-YL)PHENOL
• DTXSID40630148
• 4-(4-hydroxyphenyl)thiophene-2-carboxylicacid
• EN300-304939

• MDL： MFCD18312889
• Inchi： 1S/C11H8O3S/c12-9-3-1-7(2-4-9)8-5-10(11(13)14)15-6-8/h1-6,12H,(H,13,14)
• InChI Key： PRFUMCLBOLCHMX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 220.01941529Da
• Monoisotopic Mass: 220.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-(4-hydroxyphenyl)thiophene-2-carboxylic acid

4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid: A Comprehensive Overview

4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid, identified by the CAS number 1261951-51-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of aromatic heterocycles, has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of 4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid consists of a thiophene ring fused with a phenolic group and a carboxylic acid moiety. The thiophene ring, a five-membered aromatic ring containing one sulfur atom, is known for its stability and electronic properties. The presence of the hydroxyl group (-OH) on the phenyl ring introduces additional functionality, enhancing the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of 4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its ability to form self-assembled monolayers (SAMs), which are crucial for applications in sensors, coatings, and electronic devices. The carboxylic acid group plays a pivotal role in these applications, as it facilitates strong interactions with metal surfaces, enhancing the stability and performance of SAMs.

In addition to its material science applications, this compound has shown promise in the field of drug discovery. The hydroxyl group on the phenyl ring can undergo various chemical modifications, enabling the creation of derivatives with enhanced bioavailability and pharmacological activity. Recent research has focused on its potential as a lead compound for developing anti-inflammatory and antioxidant agents.

The synthesis of 4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 300°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chemical processes, including chromatography and crystal engineering.

The environmental impact of 4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid has also been a topic of recent research. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 4-(4-Hydroxyphenyl)Thiophene-2-Carboxylic Acid, with its unique chemical structure and diverse functional groups, continues to be a focal point for scientific exploration. Its potential applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a versatile building block in modern chemistry.